Cas no 1225218-82-5 (3-(pyrrolidin-3-yl)-1H-pyrazole)

• Product Name: 3-(pyrrolidin-3-yl)-1H-pyrazole
• CAS No: 1225218-82-5
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 2105782
• PubChem ID: 55286900
• Update Time: 2025-05-25

3-(pyrrolidin-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(pyrrolidin-3-yl)-1H-pyrazole
• 3-(1H-pyrazol-3-yl)pyrrolidine
• DTXSID701305917
• DA-14101
• CS-0271922
• CCG-209181
• SCHEMBL2284072
• AKOS006355677
• 1225218-82-5
• 5-pyrrolidin-3-yl-1H-pyrazole
• SCHEMBL19045062
• EN300-1072126
• 3-(3-pyrrolidinyl)-1H-pyrazole

• MDL： MFCD18073368
• Inchi： 1S/C7H11N3/c1-3-8-5-6(1)7-2-4-9-10-7/h2,4,6,8H,1,3,5H2,(H,9,10)
• InChI Key： NQUKCXGPCOPNRA-UHFFFAOYSA-N
• SMILES： N1CCC(C2=CC=NN2)C1

Computed Properties

• Exact Mass: 137.095
• Monoisotopic Mass: 137.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7A^2
• XLogP3: 0

Additional information on 3-(pyrrolidin-3-yl)-1H-pyrazole

3-(pyrrolidin-3-yl)-1H-pyrazole: A Comprehensive Overview

3-(pyrrolidin-3-yl)-1H-pyrazole, also known by its CAS number CAS No. 1225218-82-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyrazole ring with a pyrrolidine substituent. The pyrazole moiety, a five-membered aromatic ring containing two nitrogen atoms, is known for its versatility in chemical reactivity and biological activity. The pyrrolidine group, a saturated five-membered ring with one nitrogen atom, adds further complexity to the molecule, making it a valuable compound for various applications.

The synthesis of 3-(pyrrolidin-3-yl)-1H-pyrazole involves a series of well-established organic reactions. Typically, the process begins with the preparation of the pyrazole core, which can be achieved through the Paal-Knorr synthesis or other related methods. The introduction of the pyrrolidine substituent requires careful consideration of reaction conditions to ensure selective substitution at the desired position on the pyrazole ring. Recent advancements in catalytic methods and green chemistry have made this synthesis more efficient and environmentally friendly.

Recent studies have highlighted the potential of 3-(pyrrolidin-3-yl)-1H-pyrazole in drug discovery. Its structure allows for significant structural modification, enabling researchers to explore its potential as a lead compound for various therapeutic targets. For instance, derivatives of this compound have shown promising results in anti-inflammatory and anti-cancer assays. The ability to modify the substituents on both the pyrazole and pyrrolidine rings provides researchers with a wide range of possibilities for optimizing pharmacokinetic properties and bioavailability.

In addition to its pharmaceutical applications, 3-(pyrrolidin-3-yl)-1H-pyrazole has also found use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as in light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent research has focused on incorporating this compound into conjugated systems to enhance their optical and electrical properties.

The study of 3-(pyrrolidin-3-yl)-1H-pyrazole has also contributed to our understanding of heterocyclic chemistry. Its reactivity patterns provide insights into the behavior of similar compounds, paving the way for the development of new synthetic methodologies. For example, investigations into its participation in cycloaddition reactions have revealed novel pathways for constructing complex molecular architectures.

In conclusion, 3-(pyrrolidin-3-yl)-1H-pyrazole, with its unique structure and diverse applications, remains an important area of research in contemporary chemistry. As new findings emerge from ongoing studies, this compound is expected to play an increasingly significant role in both academic and industrial settings.